![molecular formula C22H23NO4 B2584035 (1R,2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid CAS No. 1932582-55-2](/img/structure/B2584035.png)
(1R,2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1R,2S)-2-(9H-Fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid is a useful research compound. Its molecular formula is C22H23NO4 and its molecular weight is 365.429. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- Synthesis of Derivatives : The compound is utilized in the synthesis of various derivatives, such as 2-(9H-fluoren-9-ylmethoxycarbonylamino)-thiazole-4-carboxylic acid, showcasing its role as a versatile precursor in organic synthesis (Le & Goodnow, 2004).
- Charge-Transfer Organic Complexes : It forms charge-transfer organic complexes when combined with tetrathiafulvalene, indicating its potential in creating materials with unique electrical properties. The structure and interactions in these complexes are significantly influenced by hydrogen bonding and stacking interactions (Salmerón-valverde & Bernès, 2015).
- Characterization of Crystalline Solids : It's used in the synthesis of crystalline solids like 2,4,5-trichlorophenyl-(9H-fluoren-9-ylmethoxycarbonylamino)methylcarbamates, which are then employed as building blocks in the synthesis of dipeptidyl urea esters, highlighting its importance in peptide chemistry (Babu & Kantharaju, 2005).
Catalysis and Organic Reactions
- Organocatalysis : It's involved in organocatalytic reactions, as seen in the asymmetric conjugate addition of nitroethylenes with acetone, producing compounds with potential pharmacological properties (Yu & Li, 2014).
Molecular and Crystal Structure Studies
- Molecular and Crystal Structure Analysis : Studies of compounds like 2-(9H-fluoren-9-yl)-4-(4-fluoroanilino)-4-oxobutanoic acid reveal detailed molecular and crystal structure, showcasing the use of the compound in understanding molecular interactions and structural configurations (Matviiuk et al., 2013).
Applications in Peptide Chemistry
- Peptide Synthesis : It's used in the synthesis of complex peptides, as evidenced by its role in the production of various amino acids and peptide derivatives, indicating its significant role in the field of peptide synthesis and pharmaceuticals (Wright et al., 2008).
properties
IUPAC Name |
(1R,2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-2-methylcyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23NO4/c1-22(12-6-11-19(22)20(24)25)23-21(26)27-13-18-16-9-4-2-7-14(16)15-8-3-5-10-17(15)18/h2-5,7-10,18-19H,6,11-13H2,1H3,(H,23,26)(H,24,25)/t19-,22-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KCDAUUVKWKWDAC-UGKGYDQZSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@]1(CCC[C@H]1C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.